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Introduction

Understanding the mechanisms by which pathogens enter host cells is fundamental to
developing effective therapeutic interventions. Many viruses and some intracellular bacteria
exploit the host's endocytic machinery, particularly clathrin-mediated endocytosis (CME), to
gain entry. Pitstop® 2 is a cell-permeable chemical inhibitor designed to block CME by
targeting the N-terminal domain of the clathrin heavy chain, preventing its interaction with
adaptor proteins like amphiphysin.[1][2] These application notes provide detailed protocols and
critical considerations for using Pitstop 2 as a tool to investigate the role of endocytosis in viral
and bacterial infections.

Mechanism of Action

Pitstop 2 was developed as a specific inhibitor of CME. It competitively binds to a groove on
the clathrin terminal domain, a site required for the recruitment of various accessory proteins
containing clathrin-box motifs.[2] By occupying this site, Pitstop 2 is intended to arrest the
formation of clathrin-coated pits, thereby inhibiting the uptake of cargo, including pathogens,
that rely on this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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